Cas no 75144-29-5 (2-(4-Carboxy-benzoyl)-terephthalic acid)

• Product Name: 2-(4-Carboxy-benzoyl)-terephthalic acid
• CAS No: 75144-29-5
• MF: C₁₆H₁₀O₇
• MW: 314.246405124664
• CID: 3076766
• Update Time: 2025-05-23

2-(4-Carboxy-benzoyl)-terephthalic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Carboxy-benzoyl)-terephthalic acid

• Inchi： 1S/C16H10O7/c17-13(8-1-3-9(4-2-8)14(18)19)12-7-10(15(20)21)5-6-11(12)16(22)23/h1-7H,(H,18,19)(H,20,21)(H,22,23)
• InChI Key： SGKSQSJLZBTPEL-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C(=O)O)=CC=1)C1C=C(C(=O)O)C=CC=1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5

Additional information on 2-(4-Carboxy-benzoyl)-terephthalic acid

Compound CAS No. 75144-29-5: 2-(4-Carboxybenzoyl)terephthalic Acid

2-(4-Carboxybenzoyl)terephthalic acid is a highly versatile and functionalized organic compound with the CAS registry number 75144-29-5. This compound is characterized by its unique molecular structure, which combines two carboxylic acid groups and a benzoyl substituent, making it a valuable building block in various chemical and material science applications. Recent advancements in synthetic chemistry have further highlighted its potential in the development of advanced materials, pharmaceuticals, and electronic devices.

The molecular structure of 2-(4-carboxybenzoyl)terephthalic acid consists of a central benzene ring substituted with two carboxylic acid groups at the 1,4-positions (terephthalic acid moiety) and a benzoyl group at the 2-position. The benzoyl group itself carries a carboxylic acid substituent at the para position, introducing additional functionality to the molecule. This combination of functional groups provides strong electron-withdrawing effects, which are critical for applications requiring high electron deficiency, such as in organic electronics and coordination chemistry.

Recent studies have demonstrated that 2-(4-carboxybenzoyl)terephthalic acid exhibits exceptional properties in the synthesis of coordination polymers and metal-organic frameworks (MOFs). Its multiple carboxylate groups allow for robust metal-ligand interactions, enabling the construction of highly porous and stable materials. These materials have shown promise in gas storage, catalysis, and sensing applications. For instance, researchers have reported the successful synthesis of MOFs using this compound as a ligand, resulting in materials with unprecedented surface areas and selectivity for CO₂ capture.

In addition to its role in materials science, 2-(4-carboxybenzoyl)terephthalic acid has gained attention in the field of drug design. Its ability to form hydrogen bonds and coordinate with metal ions makes it an attractive candidate for designing bioactive molecules. Recent computational studies have explored its potential as a scaffold for anti-inflammatory and anticancer agents, leveraging its structural flexibility and functional diversity.

The synthesis of 2-(4-carboxybenzoyl)terephthalic acid typically involves multi-step organic reactions, including Friedel-Crafts acylation and subsequent oxidation steps. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste. These improvements have made the compound more accessible for large-scale applications.

From an environmental perspective, 2-(4-carboxybenzoyl)terephthalic acid has been investigated for its biodegradability and eco-friendly properties. Studies suggest that under certain conditions, this compound can undergo microbial degradation, making it a sustainable choice for applications where environmental impact is a concern.

In conclusion, compound CAS No. 75144-29-5, or 2-(4-carboxybenzoyl)terephthalic acid, stands out as a multifunctional compound with vast potential across diverse fields. Its unique structure, combined with recent breakthroughs in synthetic and applied chemistry, positions it as a key player in the development of next-generation materials and pharmaceuticals.